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Compound of Interest

Compound Name:
2,5-Difluoro-3-methoxybenzoic

acid

Cat. No.: B14874775

Get Quote

CAS Number: 1781915-09-0 Role: Pharmaceutical Intermediate / Impurity Standard

Executive Summary
2,5-Difluoro-3-methoxybenzoic acid is a highly functionalized aromatic building block

characterized by its unique substitution pattern, which imparts specific electronic properties

useful in medicinal chemistry.[1] It is primarily identified as a critical process impurity (Impurity

14) in the synthesis of Nemonoxacin, a non-fluorinated quinolone antibiotic. Understanding the

formation and control of this compound is essential for CMC (Chemistry, Manufacturing, and

Controls) strategies in drug development, particularly for ensuring high-purity active

pharmaceutical ingredients (APIs). Furthermore, its difluoro-methoxy motif serves as a valuable

scaffold for Fragment-Based Drug Discovery (FBDD), offering distinct lipophilicity and

metabolic stability profiles.
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[4][5][6][7]
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Property Specification

CAS Number 1781915-09-0

IUPAC Name 2,5-Difluoro-3-methoxybenzoic acid

Molecular Formula C₈H₆F₂O₃

Molecular Weight 188.13 g/mol

Appearance White to off-white crystalline powder

Melting Point 193 – 197 °C

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water

pKa (Calculated)
~3.0 (Acidic due to electron-withdrawing F

substituents)

LogP ~1.98 (Moderate Lipophilicity)

Synthetic Methodology
The synthesis of 2,5-Difluoro-3-methoxybenzoic acid requires precise regiochemical control

to install the carboxyl group at the C1 position relative to the fluorine and methoxy substituents.

The most robust route involves Directed Ortho-Metalation (DoM), utilizing the strong directing

ability of the fluorine atom.

Mechanistic Pathway
The synthesis typically proceeds from 2,5-difluoroanisole (1-methoxy-2,5-difluorobenzene). The

presence of fluorine at the C2 and C5 positions activates the ring protons. The proton at C3

(ortho to the C2-fluorine and meta to the methoxy group) is the most acidic and kinetically

accessible site for lithiation, driven by the inductive effect of the adjacent fluorine and the

coordinating ability of the methoxy oxygen.

Synthesis Workflow (Graphviz)
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Figure 1: Regioselective synthesis of 2,5-Difluoro-3-methoxybenzoic acid via Directed Ortho-

Metalation (DoM).

Protocol Description
Inert Atmosphere: The reaction must be performed under anhydrous nitrogen or argon due to

the moisture sensitivity of the organolithium intermediate.

Lithiation: 2,5-Difluoroanisole is dissolved in dry THF and cooled to -78°C. Lithium

diisopropylamide (LDA) or n-Butyllithium (n-BuLi) is added dropwise. The fluorine atom at C2

directs the metalation to the C3 position.

Carboxylation: After stirring for 1-2 hours to ensure complete lithiation, excess dry

gas is bubbled through the solution or added as crushed dry ice.

Quench & Isolation: The reaction is quenched with dilute HCl, precipitating the carboxylic

acid. Recrystallization from ethanol/water yields the pure product.

Applications in Drug Development[6][8][9]
Impurity Profiling (Nemonoxacin)
In the manufacturing of Nemonoxacin (a bis-quinolone antibiotic), 2,5-Difluoro-3-
methoxybenzoic acid is monitored as Impurity 14. Its presence typically indicates side

reactions involving the fluorinated starting materials used to construct the quinolone core.
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Significance: Regulatory bodies (FDA, EMA) require the identification and quantification of all

impurities >0.1%. This compound serves as a certified reference standard for HPLC method

validation.

Origin: It may arise from the degradation of the quinolone core or incomplete reaction of a

fluorinated benzoate precursor.

Fragment-Based Drug Discovery (FBDD)
The 2,5-difluoro-3-methoxy motif is a valuable "privileged structure" for kinase inhibitor design.

Electronic Effects: The two fluorine atoms lower the pKa of the carboxylic acid and modulate

the electron density of the aromatic ring, affecting

-stacking interactions with protein targets.

Metabolic Stability: Fluorination blocks metabolic hot spots (C-H bonds), potentially

increasing the half-life of drugs incorporating this scaffold.

Analytical Characterization
To validate the identity of 2,5-Difluoro-3-methoxybenzoic acid, the following spectral data are

characteristic:

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, DMSO-d₆):

13.5 ppm (br s, 1H, -COOH)

7.40 – 7.55 ppm (m, 2H, Ar-H) – The coupling pattern will show distinct H-F coupling
constants.

3.90 ppm (s, 3H, -OCH₃)

¹⁹F NMR:

Two distinct signals in the range of -110 to -130 ppm, showing coupling to each other and

adjacent protons.
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HPLC Method (Quality Control)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm.

Retention Time: The compound typically elutes earlier than non-fluorinated analogs due to

the polarity of the acid group, but later than highly polar impurities.

Safety & Handling (SDS Summary)
GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT SE

(Category 3).

Signal Word: Warning.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CompTox Chemicals Dashboard [comptox.epa.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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